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Compound Focus: PEG-3 oleamide

CAS No.: 26027-37-2

Cat. No.: S951569

PEG-3 Oleamide, also known as Amide OMV-3, is a derivative of oleic acid and polyethylene glycol

(PEG), primarily used as an emulsifier, stabilizer, and thickener in cosmetic and industrial formulations [1]

[2].

The table below summarizes key information about this compound.

Property Description

INCI Name PEG-3 Oleamide [1]

CAS Number 26027-37-2 [1]

Chemical Amide of oleic acid with an average of three units of ethylene oxide (PEG chain) [2].
Description

Primary Emulsifier, stabilizer, thickener, and gentle cleanser [1] [2].

Functions

General A two-step process beginning with the reaction of oleic acid to form oleamide,

Synthesis Path  followed by ethoxylation (treatment with ethylene oxide) [2]. Specific industrial
temperature parameters for these steps were not available in the search results.
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Temperature Control in Related PEG Polymerization

Processes

While direct data for PEG-3 Oleamide is limited, research on synthesizing other PEG-based polymers

highlights the critical role of temperature control. The following table summarizes key findings from recent

studies.

Polymer System

Temperature Observations /
Control Parameters

Key Findings & Impact

Polyamide
Elastomers
(TPAESs) with PEG
soft segments [3]

P(PEGMA) via
Photoiniferter
RAFT [4]

PEG Hydrogel
Water Absorption

[5]

Synthesis involved a two-step melt
polycondensation. The temperature
was raised to 240°C and pressure
maintained at 2.0 MPa for 1 hour

[3].

Polymerization was tested at
different temperatures (e.g., 40°C).
The solvent anisole was found to
help maintain a low dispersity (b =
1.30) at this temperature [4].

Not a synthesis parameter, but a
property study. Water absorption
was observed to double as
temperature climbed from 25°C to
50°C [5].

High-temperature tolerance is crucial for
the reaction. The use of butanediol
(BDO) as a chain extender was noted
due to its high melting point (228°C),
making it suitable for high-temperature
melt polymerization [3].

The chain transfer constant (Ctr)
decreased with increasing temperature.
This indicates that temperature must be
carefully optimized to maintain control
over the polymer's molecular weight and
structure [4].

This unusual behavior is due to a heat-
triggered microstructural transformation
from a crystalline to an amorphous
phase, which enhances water capture
[5]. This underscores PEG's unique and
non-intuitive thermal properties.

Based on the general information available, the workflow for developing a synthesis protocol for PEG-3

Oleamide would logically involve several key considerations, particularly around temperature and reactant

balance.
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Define Target Polymer
Properties

'

Pre-react Oleic Acid
(Form Oleamide)

Potential Challenge:
Incomplete amidation
leads to poor ethoxylation.

Ethoxylation with
Ethylene Oxide (EO)

.

Potential Challenge:
Poor temperature control
leads to broad molecular

weight distribution (high D).

Purification &
Quality Control

Potential Challenge:
Impurities affect final
product performance.

Click to download full resolution via product page

Frequently Asked Questions & Troubleshooting
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Based on the broader context from the search results, here are some anticipated FAQs and troubleshooting

tips.
Q1: Why is precise temperature control critical in PEG-based polymer synthesis?

e Answer: Temperature directly affects the reaction kinetics, molecular weight distribution (dispersity,
D), and the final polymer's properties [4]. For instance, in RAFT polymerization, the chain transfer
constant (Ctr) decreases with rising temperature, which can reduce the chemist's control over the
polymer structure [4]. Furthermore, some PEG materials undergo phase transformations (e.g.,
crystalline to amorphous) at specific temperatures, drastically altering their behavior [5].

Q2: How can an imbalance between reactive end groups (like COOH and OH) be addressed?

e Answer: An imbalance can slow the reaction rate and limit molecular weight. One proven method is
to use a chain extender. For example, in synthesizing thermoplastic polyamide elastomers (TPAES),
researchers used bio-based butanediol (BDO) to consume excess carboxyl (COOH) groups and
achieve a precise stoichiometric balance between functional groups during high-temperature melt
polymerization [3].

Q3: What is a common challenge when working with low-boiling-point solvents or reactants at high

temperatures?

e Answer: Volatilization before reaching the required reaction temperature is a major risk [3]. This can
upset the reactant balance. A strategy is to select solvents or reactants with higher boiling points. For
instance, BDO (boiling point: 228°C) was chosen over ethylene glycol (boiling point: 197°C) for a
polycondensation reaction that reached 240°C [3].

Suggested Next Steps for Information Gathering

The search results could not provide a complete technical guide. To build a comprehensive support center, I

suggest you:

e Consult Specialized Databases: Search platforms like SciFinder nor Reaxys using the CAS
Number (26027-37-2) can yield detailed patents and journal articles with exact synthesis procedures.

¢ Review Manufacturer Documentation: Suppliers of oleochemicals like Chempri may provide
technical data sheets (TDS) with recommended processing parameters [1].

o Explore Broader Literature: The principles of temperature control and end-group balancing found in
synthesizing related polymers (like TPAEs and P(PEGMA)) can often be adapted and applied to the
specific case of PEG-3 Oleamide [3] [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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